Cas no 7517-07-9 (1-(4-Hydroxyphenyl)pyrrolidin-2-one)
1-(4-Hydroxyphenyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Hydroxyphenyl)pyrrolidin-2-one
- 1-(4-HYDROXYPHENYL)-2-PYRROLIDINONE
- 2-Pyrrolidinone,1-(4-hydroxyphenyl)-
- 1-(4-hydroxy-phenyl)-pyrrolidin-2-one
- 1-(p-Hydroxyphenyl)-2-pyrrolidone
- 4-(2-oxopyrrolidin-1-yl)-phenol
- 4-(2-oxo-pyrrolidin-1-yl)-phenol
- AC1LFXTQ
- AC1Q6L3K
- AC1Q78S1
- AG-G-99466
- ST093547
- SureCN1656668
- 7517-07-9
- SCHEMBL1656668
- FT-0752050
- 2-pyrrolidinone, 1-(4-hydroxyphenyl)-
- 4-hydroxy-phenylpyrrolidin-2-one
- 1-(4-hydroxyphenyl)pyrrolidin-2-one, AldrichCPR
- MFCD00466561
- DTXSID20354870
- EN300-14191
- Z99599028
- BS-13761
- AKOS001107044
- STK386238
- DA-30973
- ALBB-025355
-
- MDL: MFCD00466561
- Inchi: 1S/C10H11NO2/c12-9-5-3-8(4-6-9)11-7-1-2-10(11)13/h3-6,12H,1-2,7H2
- InChI Key: KZDDUQHZILCAFQ-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 177.07900
- Monoisotopic Mass: 177.078979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 1
Experimental Properties
- Density: 1.275
- Boiling Point: 459.8°C at 760 mmHg
- Flash Point: 231.9°C
- Refractive Index: 1.614
- PSA: 40.54000
- LogP: 1.58400
1-(4-Hydroxyphenyl)pyrrolidin-2-one Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
1-(4-Hydroxyphenyl)pyrrolidin-2-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1-(4-Hydroxyphenyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H249665-100mg |
1-(4-Hydroxyphenyl)pyrrolidin-2-one |
7517-07-9 | 100mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H249665-250mg |
1-(4-Hydroxyphenyl)pyrrolidin-2-one |
7517-07-9 | 250mg |
$ 380.00 | 2022-06-04 | ||
| TRC | H249665-500mg |
1-(4-Hydroxyphenyl)pyrrolidin-2-one |
7517-07-9 | 500mg |
$ 600.00 | 2022-06-04 | ||
| Chemenu | CM305084-1g |
1-(4-Hydroxyphenyl)pyrrolidin-2-one |
7517-07-9 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB264744-250 mg |
1-(4-Hydroxyphenyl)-2-pyrrolidinone; 95% |
7517-07-9 | 250MG |
€151.40 | 2022-06-11 | ||
| abcr | AB264744-1 g |
1-(4-Hydroxyphenyl)-2-pyrrolidinone; 95% |
7517-07-9 | 1g |
€169.40 | 2023-04-26 | ||
| abcr | AB264744-5 g |
1-(4-Hydroxyphenyl)-2-pyrrolidinone; 95% |
7517-07-9 | 5g |
€530.60 | 2023-04-26 | ||
| abcr | AB264744-10 g |
1-(4-Hydroxyphenyl)-2-pyrrolidinone; 95% |
7517-07-9 | 10g |
€831.60 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1238787-1g |
1-(4-HYDROXYPHENYL)PYRROLIDIN-2-ONE |
7517-07-9 | 95% | 1g |
$165 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1238787-5g |
1-(4-HYDROXYPHENYL)PYRROLIDIN-2-ONE |
7517-07-9 | 95% | 5g |
$475 | 2024-06-06 |
1-(4-Hydroxyphenyl)pyrrolidin-2-one Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(4-Hydroxyphenyl)pyrrolidin-2-one
Professional Introduction to 1-(4-Hydroxyphenyl)pyrrolidin-2-one (CAS No. 7517-07-9)
1-(4-Hydroxyphenyl)pyrrolidin-2-one, identified by its CAS number 7517-07-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its versatile structural framework and potential biological activities. The presence of both a hydroxyl group and a pyrrolidinone core makes it a valuable scaffold for the development of novel therapeutic agents.
The compound's structure, featuring a pyrrolidinone ring fused with a phenolic moiety, positions it as a promising candidate for further investigation in drug discovery. The hydroxyl substituent at the para position of the phenyl ring enhances its reactivity, making it susceptible to various chemical modifications that can tailor its pharmacological properties. This feature is particularly relevant in the context of modern drug design, where targeted modifications are essential for achieving desired efficacy and minimal side effects.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. 1-(4-Hydroxyphenyl)pyrrolidin-2-one has been explored as a potential lead compound in several pharmacological studies. Its ability to interact with biological targets such as enzymes and receptors has made it a subject of interest for researchers aiming to develop treatments for neurological disorders, inflammatory conditions, and other diseases.
One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The pyrrolidinone core is known to exhibit properties that can influence the activity of neurotransmitter receptors, making it a candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have suggested that derivatives of 1-(4-Hydroxyphenyl)pyrrolidin-2-one may have neuroprotective effects, which could be exploited for therapeutic benefit.
The hydroxyl group attached to the phenyl ring also contributes to the compound's potential as a pharmacophore. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Additionally, the hydroxyl group can be further functionalized through esterification, etherification, or other chemical transformations to modify the compound's solubility, bioavailability, and metabolic stability.
The synthesis of 1-(4-Hydroxyphenyl)pyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the pyrrolidinone ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for industrial applications.
In addition to its pharmaceutical applications, 1-(4-Hydroxyphenyl)pyrrolidin-2-one has shown promise in materials science and chemical biology. Its unique structural features make it a valuable building block for designing complex molecules with tailored properties. Researchers are exploring its use in creating novel polymers, ligands for metal chelation, and probes for biochemical assays.
The growing interest in this compound is also driven by its potential environmental applications. The ability to modify its structure allows researchers to develop biodegradable materials and environmentally friendly chemical processes. These applications align with global efforts to promote sustainable chemistry and reduce environmental impact.
Efforts are ongoing to further elucidate the biological mechanisms through which 1-(4-Hydroxyphenyl)pyrrolidin-2-one exerts its effects. High-throughput screening techniques are being employed to identify new derivatives with enhanced pharmacological activity. Collaborative research initiatives between academia and industry are accelerating the discovery process by combining expertise in medicinal chemistry, computational modeling, and preclinical testing.
The regulatory landscape for new drug development also plays a crucial role in shaping research directions for compounds like 1-(4-Hydroxyphenyl)pyrrolidin-2-one. Compliance with international guidelines ensures that promising candidates undergo rigorous testing before entering clinical trials. This process involves extensive toxicology studies, pharmacokinetic assessments, and formulation development to ensure safety and efficacy.
In conclusion, 1-(4-Hydroxyphenyl)pyrrolidin-2-one(CAS No. 7517-07-9) represents a significant area of research with broad implications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications and derivatives, this molecule is poised to play an important role in addressing some of the most pressing challenges in modern medicine and chemistry.
7517-07-9 (1-(4-Hydroxyphenyl)pyrrolidin-2-one) Related Products
- 71573-17-6(2,5-Pyrrolidinedione,1-(3,4-dihydroxyphenyl)-)
- 2314-80-9(1-(4-Methoxyphenyl)pyrrolidine-2,5-dione)
- 10187-21-0(1-(4-Hydroxyphenyl)pyrrolidine-2,5-dione)
- 1204-36-0(2,5-Pyrrolidinedione, 1-(3-hydroxyphenyl)-)
- 79252-84-9(1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione)
- 30425-47-9(1-(4-Methoxyphenyl)-2-pyrrolidinone)
- 58212-15-0(1-(3-hydroxyphenyl)pyrrolidin-2-one)
- 84030-16-0(Butanamide,N-(4-hydroxyphenyl)-N-methyl-3-oxo-)
- 16141-40-5(2,5-Pyrrolidinedione, 1-(3-methoxyphenyl)-)
- 79557-03-2(1-(4-HYDROXYPHENYL)PIPERIDIN-2-ONE)